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Compound of Interest

Compound Name: 5-Ph-IAA-AM

Cat. No.: B10830078

Introduction

5-Ph-IAA-AM is a membrane-permeable acetoxymethyl (AM) ester prodrug of 5-Ph-1AA.[1][2]
Intracellular esterases hydrolyze the AM group, releasing 5-Ph-1AA, a potent and selective
ligand for the auxin-inducible degron 2 (AID2) system.[1] This system allows for the rapid and
controlled degradation of proteins tagged with a mini auxin-inducible degron (mAID).[3] The
addition of the AM group enhances the permeability of 5-Ph-IAA, making it particularly effective
for applications in organisms with less permeable barriers, such as C. elegans embryos. This
document provides detailed protocols for the preparation of 5-Ph-IAA-AM stock solutions for
research applications.

Quantitative Data Summary

The following tables summarize the key quantitative data for 5-Ph-IAA-AM.

Table 1: Physicochemical Properties of 5-Ph-IAA-AM
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Property Value Reference

) 5-Phenyl-1H-indole-3-acetic
Chemical Name _
acid acetoxymethyl ester

Molecular Weight 323.34 g/mol

Formula C19H17NO4
Appearance White to off-white solid
Purity >98%

CAS Number 2990123-10-7

Table 2: Solubility of 5-Ph-IAA-AM

Solvent Maximum Concentration Reference

DMSO 100 mg/mL (309.27 mM)

(ultrasonication may be

needed)

Ethanol 10 mM

Table 3: Stock Solution Preparation Examples

Desired Concentration Mass of 5-Ph-IAA-AM Volume of DMSO
50 mM 5mg 310 pL

10 mM 1mg 309.3 uL

5 mM 1mg 618.5 uL

1 mM 1mg 3.09 mL

Experimental Protocols

Protocol 1: Preparation of a 50 mM Stock Solution of 5-Ph-IAA-AM in DMSO
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This protocol describes the preparation of a 50 mM stock solution, a commonly used
concentration in research applications.

Materials:

e 5-Ph-IAA-AM powder

e Anhydrous or newly opened dimethyl sulfoxide (DMSO)
e Microcentrifuge tubes

o Calibrated micropipettes and tips

» Vortex mixer

e Analytical balance

Procedure:

Weighing: Carefully weigh 5 mg of 5-Ph-IAA-AM powder using an analytical balance and
transfer it to a sterile microcentrifuge tube.

e Solvent Addition: Add 310 pL of anhydrous DMSO to the microcentrifuge tube containing the
5-Ph-IAA-AM powder.

» Dissolution: Close the tube tightly and vortex the mixture until the powder is completely
dissolved. If necessary, use an ultrasonic bath to aid dissolution.

 Aliquoting: Aliquot the stock solution into smaller volumes in sterile, light-protective
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

» Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).

Safety Precautions:

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.
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¢ Handle 5-Ph-IAA-AM in a well-ventilated area or a chemical fume hood.

o Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Visualizations

Diagram 1: Experimental Workflow for Stock Solution Preparation
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Workflow for preparing 5-Ph-IAA-AM stock solution.

Diagram 2: Signaling Pathway of 5-Ph-IAA-AM in the AID2 System

Mechanism of Action of 5-Ph-IAA-AM in the AID2 System
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Mechanism of 5-Ph-IAA-AM-induced protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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